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Compound of Interest

Compound Name: 3-Isopropylpyridin-4-amine

Cat. No.: B3165623

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Isopropylpyridin-4-amine is a substituted aminopyridine that represents a valuable,
commercially accessible building block for modern drug discovery and chemical research. Its
structural motifs are pertinent to the development of targeted therapeutics, particularly in
oncology. This guide provides a comprehensive overview of its commercial sourcing, core
physicochemical properties, strategic applications in synthesis, and essential safety protocols.
The objective is to equip researchers with the foundational knowledge required to efficiently
procure and intelligently deploy this reagent in their experimental workflows.

Part 1: Commercial Sourcing and Procurement
Strategy

The successful integration of 3-lsopropylpyridin-4-amine into a research program begins with
reliable sourcing. The compound is readily available from several specialized chemical
suppliers who cater to the research and development sector.

Key Commercial Suppliers

Procurement options range from small-scale catalog quantities for initial screening to larger,
semi-bulk amounts for lead optimization studies. Purity is a critical parameter, with most
vendors offering research-grade material of 295%.
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Supplier

CAS Number

Representative

Purity

Key Offerings

AK Scientific, Inc.

90196-88-6

295%

Offers various
quantities (e.g.,
100mg, 250mg, 14,
5g) with full quality

assurance backing.[1]

Amerigo Scientific

90196-88-6

95%

Specialist distributor
serving the life
sciences with multiple

pack sizes available.

[2]

Biosynth

90196-88-6

Not specified

Provides the
compound for
pharmaceutical testing
and as a reference
standard.[3]

BLDpharm

34844-89-8*

Not specified

Lists N-
isopropylpyridin-4-
amine, a related
isomer, for research
use.[4][5]

*Note: Researchers must be vigilant about isomeric forms. The primary focus of this guide is 3-

Isopropylpyridin-4-amine (CAS 90196-88-6). Always verify the CAS number with the supplier

before purchase.

A Self-Validating Procurement Workflow

A robust procurement process is essential for ensuring compound identity and quality. The

following workflow outlines the critical steps from identification to laboratory integration.

Caption: A logical workflow for the acquisition and verification of research chemicals.
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Part 2: Physicochemical & Structural Data

A comprehensive understanding of the compound's properties is critical for experimental
design, reaction setup, and safety.

Summary of Key Properties

Property Data Source(s)
IUPAC Name 3-(propan-2-yl)pyridin-4-amine  N/A

CAS Number 90196-88-6 [11[2][3]
Molecular Formula CsH12N2 [2]
Molecular Weight 136.20 g/mol [2]
Physical Form White to yellow liquid or solid

Store long-term in a cool, dry

place; Keep in dark place, inert
Storage [1]

atmosphere, room

temperature.

Chemical Structure

The structure features a pyridine ring substituted with an amino group at the 4-position and an
isopropyl group at the 3-position. This arrangement is key to its utility in medicinal chemistry.

Caption: 2D chemical structure of 3-Isopropylpyridin-4-amine.

Part 3: Strategic Role in Medicinal Chemistry

Substituted pyridines are recognized as "privileged structures” in drug discovery, appearing in a
vast number of FDA-approved drugs and clinical candidates.[6][7][8][9] The aminopyridine
scaffold, in particular, is a cornerstone of kinase inhibitor design.

Causality in Experimental Design:
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The choice of 3-Isopropylpyridin-4-amine as a starting material is often driven by the
following mechanistic advantages:

e Hydrogen Bonding: The 4-amino group can act as a critical hydrogen bond donor, frequently
interacting with the hinge region of protein kinases.

o Vector for Elaboration: The pyridine nitrogen and the carbon backbone provide multiple,
synthetically tractable vectors for modification to enhance potency, selectivity, and
pharmacokinetic properties.

o Modulation of Physicochemical Properties: The isopropyl group provides lipophilicity, which
can be crucial for cell permeability and interaction with hydrophobic pockets in a target
protein.

A patent for the synthesis of KRAS G12C inhibitors, a high-impact cancer target, utilizes the
closely related 2-isopropyl-4-methylpyridin-3-amine intermediate, underscoring the relevance of
this chemical class in cutting-edge oncology research.[10]

Generalized Synthetic Workflow

This compound is typically used as a nucleophile in coupling reactions to build more complex
molecular architectures.

Core Building Blocks

3-Isopropylpyridin-4-amine Key Transformation Product & Elaboration
= Coupling Reaction \ Forms C-N or C-C bond q Further Synthetic Steps
Electrophilic Partner Qe.g., Buchwald-Hartwig, Amidation) /| »| Coupled Intermediate Lead Compound
(e.g., R-COCI, R-Br)

Click to download full resolution via product page

Caption: Logical relationship in a typical synthetic route using the title compound.
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Part 4: Safety, Handling, and Storage

As with all laboratory chemicals, adherence to strict safety protocols is mandatory. While a
specific, comprehensive Safety Data Sheet (SDS) for 3-Isopropylpyridin-4-amine was not
found in the public domain during this search, the data for related aminopyridines and
isopropylamines provide a strong basis for cautious handling.[11][12][13]

Step-by-Step Handling Protocol:

» Pre-Use Verification: ALWAY'S obtain and read the supplier-specific SDS before handling the
compound.

o Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile
gloves (inspect prior to use), and tightly fitting safety goggles.[13]

» Ventilation: Conduct all manipulations in a certified chemical fume hood to avoid inhalation of
any potential dust or vapors.[11]

o Dispensing: If the material is a solid, handle it carefully to avoid creating dust. If it is a liquid,
use appropriate volumetric tools.

o Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-
ventilated area.[1][11] An inert atmosphere is recommended for long-term stability.

» Disposal: Dispose of waste material and empty containers in accordance with all local, state,
and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3165623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

